Cas no 1993535-29-7 ((2E)-2-[5-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylonitrile)

• Product Name: (2E)-2-[5-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylonitrile
• CAS No: 1993535-29-7
• MF: C₁₈H₁₀ClFN₂S
• MW: 340.801805019379
• CID: 5211935
• Update Time: 2025-10-29

(2E)-2-[5-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[5-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylonitrile
• (2E)-2-[5-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)prop-2-enenitrile
• (E)-2-[5-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)prop-2-enenitrile
• 2-Thiazoleacetonitrile, 5-(4-chlorophenyl)-α-[(4-fluorophenyl)methylene]-

• Inchi： 1S/C18H10ClFN2S/c19-15-5-3-13(4-6-15)17-11-22-18(23-17)14(10-21)9-12-1-7-16(20)8-2-12/h1-9,11H/b14-9+
• InChI Key： WXJCMBWGZWJNHA-NTEUORMPSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(/C(/C#N)=C/C2C=CC(=CC=2)F)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 473
• XLogP3: 5.2
• Topological Polar Surface Area: 64.9

Additional information on (2E)-2-[5-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylonitrile

Comprehensive Overview of (2E)-2-[5-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylonitrile (CAS No. 1993535-29-7)

The compound (2E)-2-[5-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylonitrile, identified by its CAS No. 1993535-29-7, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its distinctive thiazole and acrylonitrile moieties make it a promising candidate for various applications, ranging from pharmaceutical development to advanced material synthesis. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like (2E)-2-[5-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylonitrile has surged, driven by their versatility in drug discovery. The compound’s 4-chlorophenyl and 4-fluorophenyl substituents enhance its lipophilicity, which is a critical factor in optimizing drug-like properties. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications to the molecular structure can lead to significant improvements in efficacy and selectivity.

One of the most frequently searched topics related to this compound is its potential role in kinase inhibition. Kinases are a hot topic in current research due to their involvement in numerous disease pathways, including cancer and inflammatory disorders. The thiazole core of 1993535-29-7 is known to mimic adenosine triphosphate (ATP), making it a plausible candidate for kinase-targeted therapies. This has led to a spike in queries about its mechanism of action and therapeutic applications.

Another area of interest is the compound’s potential in material science. The acrylonitrile group is a key building block for polymers, and its incorporation into this molecule opens doors for innovative nanomaterials and conductive polymers. With the rise of green chemistry and sustainable materials, researchers are exploring how such compounds can contribute to eco-friendly alternatives in industrial applications.

From a synthetic perspective, the preparation of (2E)-2-[5-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylonitrile involves multi-step organic reactions, including Knoevenagel condensation and cyclization techniques. These methods are widely discussed in academic forums, reflecting the compound’s relevance in organic synthesis education and research. Enthusiasts often search for synthetic protocols and yield optimization strategies, highlighting the practical challenges and solutions in its production.

In conclusion, CAS No. 1993535-29-7 represents a fascinating intersection of chemistry and innovation. Its dual potential in pharmaceuticals and materials science makes it a subject of ongoing exploration. As research progresses, this compound is likely to feature prominently in discussions about drug design, molecular engineering, and sustainable technologies, answering the pressing questions of today’s scientific community.